Cas no 1806-49-1 ((Chloromethyl)diphenylphosphine Oxide)

• Product Name: (Chloromethyl)diphenylphosphine Oxide
• CAS No: 1806-49-1
• MF: C₁₃H₁₂ClOP
• MW: 250.660543441772
• CID: 1065032
• PubChem ID: 608371
• Update Time: 2025-11-01

(Chloromethyl)diphenylphosphine Oxide Chemical and Physical Properties

Names and Identifiers

• (Chloromethyl)diphenylphosphine Oxide
• (Chloromethyl)(diphenyl)phosphine oxide
• diphenyl(chloromethyl)phosphine oxide
• 1806-49-1
• Phosphine oxide, (chloromethyl)diphenyl-
• (Chloromethyl)(diphenyl)phosphine oxide #
• SCHEMBL10876541
• (chloromethyl)(diphenyl)phosphane oxide
• Phosphine, chloromethyldiphenyl-, oxide
• IGPFFLDNJJJXHV-UHFFFAOYSA-N
• STK081223
• AKOS005392075
• DB-322041
• [chloromethyl(phenyl)phosphoryl]benzene
• F2163-0198
• [(chloromethyl)(phenyl)phosphoroso]benzene
• CS-0074072
• (Chloromethyl)diphenyl-phosphine Oxide;

• Inchi： 1S/C13H12ClOP/c14-11-16(15,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： IGPFFLDNJJJXHV-UHFFFAOYSA-N
• SMILES： ClCP(C1C=CC=CC=1)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.03100
• Monoisotopic Mass: 250.0314297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 26.88000
• LogP: 3.19680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (Chloromethyl)diphenylphosphine Oxide

(Chloromethyl)diphenylphosphine Oxide (CAS No. 1806-49-1): An Overview of Its Properties, Applications, and Recent Research

(Chloromethyl)diphenylphosphine oxide (CMDO), with the CAS number 1806-49-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound is characterized by its unique molecular structure, which combines a chloromethyl group with a diphenylphosphine oxide moiety. The combination of these functional groups endows CMDO with a range of valuable properties that make it an important reagent in various chemical processes.

The chemical formula of (Chloromethyl)diphenylphosphine oxide is C₁₄H₁₃ClO₂P. Its molecular weight is approximately 276.68 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, toluene, and ethanol. The presence of the chloromethyl group makes CMDO a useful intermediate in the synthesis of more complex organic molecules, particularly those requiring the introduction of a chlorine atom or a functionalized alkyl chain.

In the context of catalysis, (Chloromethyl)diphenylphosphine oxide has been explored for its potential as a ligand in transition metal-catalyzed reactions. The phosphine oxide moiety can coordinate with various metal centers, forming stable complexes that exhibit catalytic activity in reactions such as cross-coupling, hydrogenation, and oxidation. Recent studies have demonstrated that CMDO-based catalysts can achieve high selectivity and yield in these processes, making them valuable tools in the development of new synthetic methodologies.

The unique electronic and steric properties of (Chloromethyl)diphenylphosphine oxide also make it an attractive candidate for applications in materials science. For instance, CMDO can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, the compound has been investigated for its potential use in the preparation of functional coatings and adhesives, where its reactivity and compatibility with various substrates offer significant advantages.

Recent research has also focused on the biological activity of (Chloromethyl)diphenylphosphine oxide. While not a primary focus of medicinal chemistry due to its reactivity and potential toxicity concerns, CMDO has been studied for its ability to modify biomolecules such as proteins and nucleic acids. This property has led to its use in the development of bioconjugates and probes for biochemical research. For example, CMDO can be used to introduce functional groups into biomolecules for labeling or modification purposes.

In terms of environmental impact, the synthesis and use of (Chloromethyl)diphenylphosphine oxide require careful consideration to minimize potential hazards. Green chemistry principles are increasingly being applied to the production of CMDO to ensure sustainable practices and reduce environmental footprint. Techniques such as solvent-free reactions and the use of renewable feedstocks are being explored to make the synthesis more eco-friendly.

The future prospects for (Chloromethyl)diphenylphosphine oxide are promising. Ongoing research continues to uncover new applications and improve existing methodologies involving this compound. As our understanding of its properties deepens, it is likely that CMDO will play an increasingly important role in various scientific and industrial fields.